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Compound of Interest

Compound Name: 4-Ethylnitrobenzene

Application Notes and Protocols for 4-
Ethylnitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
Ethylnitrobenzene in a laboratory setting. It includes key physical, chemical, and toxicological
data, as well as experimental protocols relevant to its application in research and development.

Introduction

4-Ethylnitrobenzene (CAS No. 100-12-9) is an aromatic nitro compound that serves as a
valuable intermediate in organic synthesis.[1] Its chemical structure, featuring an ethyl group
and a nitro group on a benzene ring, allows for a variety of chemical transformations. The nitro
group can be readily reduced to an amine, providing a pathway to 4-ethylaniline, a precursor
for various dyes, pharmaceuticals, and other specialty chemicals. Notably, 4-
ethylnitrobenzene is a key raw material in the synthesis of the broad-spectrum antibiotic
chloramphenicol. Given its reactivity and potential hazards, strict adherence to safety protocols
is essential when handling this compound.

Data Presentation
Physical and Chemical Properties
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Property Value Reference
Molecular Formula CsHsNO2 [2][3]
Molecular Weight 151.17 g/mol [2][3]

Light yellow to yellow to
Appearance o [4]
orange clear liquid

Boiling Point 242 °C [2]
Melting Point -18 °C [3]
Flash Point 117 °C [4]
Specific Gravity 1.12 (at 20°C) [3]
Refractive Index 154 [3]

Toxicological Data*

Specific quantitative toxicity data for 4-Ethylnitrobenzene is not readily available. The data
presented below is for Nitrobenzene, a closely related compound, and should be considered as
a conservative estimate of potential toxicity.

Parameter Value Species Reference
LD50 Oral 588 mg/kg Rat [5]
LD50 Dermal 760 mg/kg Rabbit [5]
LC50 Inhalation 556 ppm (4 hours) Rat [6]

Occupational Exposure Limits*

Specific occupational exposure limits for 4-Ethylnitrobenzene have not been established. The
limits for Nitrobenzene are provided as a safety reference.
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Organization Limit Type Value Reference
OSHA PEL (8-hour TWA) 1 ppm (5 mg/m3) [skin]  [7][8]
NIOSH REL (10-hour TWA) 1 ppm (5 mg/m3) [skin]  [9]

ACGIH TLV (8-hour TWA) 1 ppm (5 mg/m3) [skin]  [7]

Note: The "[skin]" notation indicates that skin absorption is a significant route of exposure.

Health and Safety Information
SHS | Classificati

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye

Eye Irritation 2A L

irritation.[1]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation.[1]
Hazardous to the aquatic 3 H402: Harmful to aquatic life.
environment, acute hazard [4]

First Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.
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Handling and Storage Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

o Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended. Use a full-
face supplied-air respirator if the potential for exposure is high.

Safe Handling Practices

o Always work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid breathing vapor or mist.

Wash thoroughly after handling.

Keep away from heat, sparks, and flame.

Ground and bond containers when transferring material.

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Keep away from sources of ignition.

Experimental Protocols
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Reduction of 4-Ethylnitrobenzene to 4-Ethylaniline

This protocol describes a general procedure for the reduction of 4-ethylnitrobenzene to 4-
ethylaniline using tin and hydrochloric acid.

Materials:

e 4-Ethylnitrobenzene

e Granulated Tin

o Concentrated Hydrochloric Acid

e Sodium Hydroxide solution (e.g., 30%)
» Diethyl ether or other suitable extraction solvent
e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Separatory funnel

o Standard laboratory glassware
Procedure:

 In a round-bottom flask equipped with a reflux condenser, place 4-ethylnitrobenzene and
granulated tin.

o Slowly add concentrated hydrochloric acid to the flask. The reaction is exothermic and may
require cooling in an ice bath to control the rate.

o After the initial reaction has subsided, heat the mixture to reflux for 1-2 hours to ensure the
reaction goes to completion.
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e Cool the reaction mixture to room temperature and make it strongly alkaline by the slow
addition of a concentrated sodium hydroxide solution.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.
o Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to obtain crude 4-
ethylaniline.

e The product can be further purified by distillation under reduced pressure.

Mandatory Visualizations

Emergency Procedures

Spill: Absorb with inert Fire: Use dry chemical, First Aid: Follow
material and dispose of properly CO2, or foam SDS guidelines

Handling Procedures

Work in a Wear appropriate PPE Avoid contact with Wash hands thoroughly
chemical fume hood (gloves, goggles, lab coat) skin, eyes, and clothing after handling

Storage Procedures

Store in a cool, dry, Keep container Away from incompatible
well-ventilated area tightly closed materials (oxidizers, acids, bases)

Away from ignition sources

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 4-Ethylnitrobenzene.
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Caption: Experimental workflow for the reduction of 4-Ethylnitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Handling and storage procedures for 4-
Ethylnitrobenzene in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
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ethylnitrobenzene-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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